BENGHE Foundational & Exploratory

Check Availability & Pricing

Glaucocalyxin D chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glaucocalyxin D

Cat. No.: B12397424

An In-Depth Technical Guide to Glaucocalyxin D: Chemical Structure, Properties, and
Biological Activity

Introduction

Glaucocalyxin D is an ent-kauranoid diterpenoid, a class of natural organic compounds,
isolated from the medicinal plant Rabdosia japonica (var. glaucocalyx). This compound is part
of a family of structurally related diterpenoids, including the more extensively studied
Glaucocalyxin A. In scientific literature, the terms Glaucocalyxin A and Glaucocalyxin D are
sometimes used interchangeably, with Glaucocalyxin A being the most researched entity. This
guide will synthesize the available data for Glaucocalyxin D, and where specified, include data
from studies on Glaucocalyxin A (GLA) due to the significant overlap in reported biological
activities and nomenclature. Glaucocalyxin D has demonstrated significant cytotoxic, anti-
inflammatory, and anti-cancer properties, making it a compound of high interest for researchers
in pharmacology and drug development.

Chemical Structure and Properties

Glaucocalyxin D belongs to the ent-kaurane diterpenoid family, characterized by a tetracyclic
carbon skeleton. Its complex structure is fundamental to its biological activity.

Table 1: Physicochemical Properties of Glaucocalyxin D
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Property Value Reference(s)

ent-73,14a-Dihydroxy-16-
IUPAC Name _ [1]
kauren-3,15-dione

Glaucocalyxin A, Leucamenin
Synonyms _ [1]
F, Wangzaozin B

CAS Number 79498-31-0 [1]
Molecular Formula C20H2804 [1]
Molecular Weight 332.43 g/mol [1]
Appearance White crystalline powder [1]
Melting Point 219.5-220.5°C [1]

Soluble in DMSO, Chloroform,
- Dichloromethane, Ethyl
Solubility [1]
Acetate, Acetone. Poorly

soluble in water.

Biological Activities and Mechanisms of Action

Glaucocalyxin D exhibits a range of biological activities, with its anti-cancer and anti-
inflammatory effects being the most prominent. These effects are mediated through the
modulation of several critical intracellular signaling pathways.

Anti-Cancer Activity

Glaucocalyxin D demonstrates potent cytotoxic effects against various human cancer cell
lines. Its primary anti-cancer mechanism involves the induction of apoptosis (programmed cell
death) and inhibition of cell proliferation pathways.

1. Induction of Apoptosis: Glaucocalyxin D induces apoptosis through the intrinsic
mitochondrial pathway. This is achieved by increasing the ratio of the pro-apoptotic protein Bax
to the anti-apoptotic protein Bcl-2, which leads to diminished mitochondrial membrane potential
and the release of cytochrome c.[2][3] This cascade culminates in the activation of caspase-9
and caspase-3, executing the apoptotic process.[2][3]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10949665/
https://www.benchchem.com/product/b12397424?utm_src=pdf-body
https://www.benchchem.com/product/b12397424?utm_src=pdf-body
https://www.benchchem.com/product/b12397424?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35576104/
https://www.researchgate.net/figure/Flow-cytometry-analyses-of-glaucocalyxin-A-induced-apoptosis-in-malignant-glioma-U87MG_fig2_256664942
https://pubmed.ncbi.nlm.nih.gov/35576104/
https://www.researchgate.net/figure/Flow-cytometry-analyses-of-glaucocalyxin-A-induced-apoptosis-in-malignant-glioma-U87MG_fig2_256664942
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Inhibits

PI3K/Akt Pathway Inhibition

Downregulates Upregulates

Inhibits
Mitochondrial Pathway
A
Bcl-2 Bax
(Anti-apoptotic) (Pro-apoptotic)

Mitochondrial

Membrane Potential ¢

Cytochrome ¢
Release

Caspase|Cascade
v

Cleaved Caspase-9

Y

Cleaved Caspase-3

Y

Cleaved PARP Apoptosis

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Glaucocalyxin D Growth Factor Receptor

Inhibits

Irhibits
(Phesphorylation)

PI3K

Activateg

Akt <

mTOR

Cell Proliferation
& Survival

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

—————
- P RN

. . s N Ve N
Inflammatory Stimuli 7 IKBa \’_ _______________ i NF-kB \)
(e.g., TNF-q, IL-1PB) ‘L J \_ (p65/p50) ,
~o PR N ~ 7
- ~— e
Glaucocalyxin D IKK Complex
Phosphorylates
IkBa Degradation
NF-kB Translocation
to Nucleus
Pro-inflammatory
Gene Expression
(COX-2, iINOS, MMPs)
Sample Preparation Electrophoresis & Transfer Immunodetection
e 2. Cell Lysis e 4. SDS-PAGE 5. Transfer to 6. Blocking 7. Primary Antibody 8. Secondary Antibody 9. Signal Detection
Glaucocalyxin D (RIPA Buffer) (BCAAssay) Separation PVDF Membrane (BSAor Milk) Incubation (e.g., anti-Bax) (HRP-conjugated) Incubation (Chemiluminescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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